Solanidine

• CAS No.: 80-78-4
• Product Name: Solanidine
• Molecular Formula: C27H43NO
• Molecular Weight: 397.6 g/mol
• IUPAC Name: (1S,2S,7S,10R,11S,14S,15R,16S,17R,20S,23S)-10,14,16,20-tetramethyl-22-azahexacyclo[12.10.0.02,11.05,10.015,23.017,22]tetracos-4-en-7-ol
• Standard InChI: InChI=1S/C27H43NO/c1-16-5-8-23-17(2)25-24(28(23)15-16)14-22-20-7-6-18-13-19(29)9-11-26(18,3)21(20)10-12-27(22,25)4/h6,16-17,19-25,29H,5,7-15H2,1-4H3/t16-,17+,19-,20+,21-,22-,23+,24-,25-,26-,27-/m0/s1
• Standard InChIKey: JVKYZPBMZPJNAJ-OQFNDJACSA-N
• Isomeric SMILES: C[C@H]1CC[C@@H]2[C@H]([C@H]3[C@@H](N2C1)C[C@@H]4[C@@]3(CC[C@H]5[C@H]4CC=C6[C@@]5(CC[C@@H](C6)O)C)C)C
• Canonical SMILES: CC1CCC2C(C3C(N2C1)CC4C3(CCC5C4CC=C6C5(CCC(C6)O)C)C)C
• Melting Point: 218.5°C
• Physical Description: Solid
• Description: Solanidine, also known as solatubin or solanid-5-en-3-ol, belongs to the class of organic compounds known as solanidines and derivatives. These are steroids with a structure based on the solanidane skeleton. Solanidane arises from the conversion of a cholestane side-chain into a bicyclic system. Thus, solanidine is considered to be a sterol lipid molecule. Solanidine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Solanidine has been found in human hepatic tissue tissue, and has also been detected in multiple biofluids, such as feces, blood, and urine. Within the cell, solanidine is primarily located in the membrane (predicted from logP) and cytoplasm. Solanidine can be converted into solanine.; Solanidine is a steroid alkaloid fundamental parent, an alkaloid, an organic heterohexacyclic compound and a 3beta-hydroxy-Delta(5)-steroid. It has a role as a plant metabolite.
• Synonyms: solanidine
• PubChem Compound: 65727
• Last Modified: Nov 11 2021